![molecular formula C20H24N2O5S B3447571 ethyl 4-({3-[(diethylamino)sulfonyl]benzoyl}amino)benzoate](/img/structure/B3447571.png)
ethyl 4-({3-[(diethylamino)sulfonyl]benzoyl}amino)benzoate
Overview
Description
Ethyl 4-({3-[(diethylamino)sulfonyl]benzoyl}amino)benzoate, also known as DEAB, is an organic compound that has been widely used in scientific research as an inhibitor of aldehyde dehydrogenase (ALDH) enzymes. It is a white crystalline powder with a molecular weight of 429.56 g/mol and a melting point of 152-154°C.
Mechanism of Action
Ethyl 4-({3-[(diethylamino)sulfonyl]benzoyl}amino)benzoate inhibits ALDH enzymes by binding to the active site of the enzyme and preventing the conversion of aldehydes to their corresponding acids. This leads to the accumulation of toxic aldehydes, which can have various effects on cellular processes. This compound is a selective inhibitor of ALDH1A1 and ALDH3A1 enzymes and has been shown to have little or no effect on other ALDH enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells. Inhibition of ALDH enzymes by this compound leads to the accumulation of toxic aldehydes, which can induce oxidative stress and DNA damage. This compound has also been shown to induce apoptosis in cancer cells and to inhibit the proliferation and differentiation of stem cells.
Advantages and Limitations for Lab Experiments
The use of ethyl 4-({3-[(diethylamino)sulfonyl]benzoyl}amino)benzoate in scientific research has several advantages and limitations. One advantage is that it is a selective inhibitor of ALDH enzymes, which allows for the specific study of the effects of ALDH inhibition on cellular processes. Another advantage is that it is a potent inhibitor of ALDH enzymes, which allows for the use of low concentrations of this compound in experiments. However, one limitation is that this compound can be toxic to cells at high concentrations, which can lead to non-specific effects on cellular processes. Another limitation is that the accumulation of toxic aldehydes can have various effects on cellular processes, which can make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on ethyl 4-({3-[(diethylamino)sulfonyl]benzoyl}amino)benzoate. One direction is to study the effects of ALDH inhibition on cellular processes in different cell types and under different conditions. Another direction is to develop new inhibitors of ALDH enzymes that have improved specificity and potency. Additionally, the use of this compound in combination with other inhibitors or drugs could lead to the development of new therapies for cancer and other diseases. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.
Scientific Research Applications
Ethyl 4-({3-[(diethylamino)sulfonyl]benzoyl}amino)benzoate has been used in various scientific research studies as an inhibitor of ALDH enzymes. ALDH enzymes are involved in the metabolism of aldehydes, which are toxic to cells. Inhibition of ALDH enzymes leads to the accumulation of toxic aldehydes, which can be used to study the effects of aldehyde accumulation on cellular processes. This compound has also been used to study the role of ALDH enzymes in stem cell differentiation and cancer stem cell biology.
properties
IUPAC Name |
ethyl 4-[[3-(diethylsulfamoyl)benzoyl]amino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-4-22(5-2)28(25,26)18-9-7-8-16(14-18)19(23)21-17-12-10-15(11-13-17)20(24)27-6-3/h7-14H,4-6H2,1-3H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFADECFHGCLCKZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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